Cas no 1344066-20-1 (5-FLUORO-2-METHYL-3-NITROBENZENE-1-SULFONYL CHLORIDE)

5-Fluoro-2-methyl-3-nitrobenzene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulfonyl chloride group enables efficient incorporation into target molecules, while the electron-withdrawing nitro and fluoro substituents enhance its utility in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound’s structural features, including the methyl group, contribute to controlled steric and electronic effects, making it valuable for designing sulfonamide-based compounds. It is particularly relevant in the development of agrochemicals, dyes, and bioactive molecules. High purity and stability under standard handling conditions ensure consistent performance in synthetic applications.
5-FLUORO-2-METHYL-3-NITROBENZENE-1-SULFONYL CHLORIDE structure
1344066-20-1 structure
Product Name:5-FLUORO-2-METHYL-3-NITROBENZENE-1-SULFONYL CHLORIDE
CAS No:1344066-20-1
MF:C7H5ClFNO4S
MW:253.635303258896
MDL:MFCD17275368
CID:5005051
Update Time:2025-11-02

5-FLUORO-2-METHYL-3-NITROBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-methyl-3-nitrobenzenesulfonyl chloride
    • 5-FLUORO-2-METHYL-3-NITROBENZENE-1-SULFONYL CHLORIDE
    • MDL: MFCD17275368
    • Inchi: 1S/C7H5ClFNO4S/c1-4-6(10(11)12)2-5(9)3-7(4)15(8,13)14/h2-3H,1H3
    • InChI Key: UVKKGEOYAPYQOE-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C=C(C=1C)[N+](=O)[O-])F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 349
  • XLogP3: 2.2
  • Topological Polar Surface Area: 88.3

5-FLUORO-2-METHYL-3-NITROBENZENE-1-SULFONYL CHLORIDE Pricemore >>

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